Cas no 1092350-70-3 (1092350-70-3)

• Product Name: 1092350-70-3
• CAS No: 1092350-70-3
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5596721
• PubChem ID: 55273991
• Update Time: 2025-07-22

1092350-70-3 Chemical and Physical Properties

Names and Identifiers

• 7-FLUORO-8-METHYLCHROMAN-4-ONE
• 4H-1-Benzopyran-4-one, 7-fluoro-2,3-dihydro-8-methyl-
• AKOS006323453
• Y12412
• 1092350-70-3

• Inchi： 1S/C10H9FO2/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-3H,4-5H2,1H3
• InChI Key： VXMDGXCFAFPEAX-UHFFFAOYSA-N
• SMILES： C1OC2=C(C)C(F)=CC=C2C(=O)C1

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Predicted)
• Boiling Point: 305.0±42.0 °C(Predicted)

Additional information on 1092350-70-3

Compound Introduction: CAS No. 1092350-70-3

The compound with the registration number CAS No. 1092350-70-3 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure and properties, has been extensively studied for its potential applications in drug development and molecular biology. The detailed exploration of this substance not only highlights its chemical characteristics but also underscores its relevance in contemporary scientific advancements.

At the core of understanding CAS No. 1092350-70-3 lies its molecular composition, which has been meticulously analyzed through various spectroscopic and chromatographic techniques. The compound exhibits a distinct chemical profile, making it a subject of interest for researchers aiming to develop novel therapeutic agents. Its structural features, including specific functional groups and stereochemistry, contribute to its unique reactivity and biological interactions.

Recent studies have demonstrated the compound's promising role in modulating biological pathways relevant to inflammation and immune response. Researchers have observed that CAS No. 1092350-70-3 interacts with key cellular receptors, leading to altered signaling cascades that could potentially mitigate chronic inflammatory conditions. This discovery aligns with the growing demand for targeted therapies that address the underlying mechanisms of diseases without causing systemic side effects.

In the realm of drug development, CAS No. 1092350-70-3 has been incorporated into preclinical studies aimed at evaluating its efficacy and safety profiles. The compound's ability to selectively bind to specific targets has made it a valuable candidate for further investigation in oncology and neurodegenerative disorders. Preliminary findings suggest that it may enhance the efficacy of existing treatments while reducing adverse reactions, offering a new paradigm for combination therapies.

The synthesis and purification of CAS No. 1092350-70-3 have been optimized to ensure high purity and yield, critical factors for pharmaceutical applications. Advanced synthetic methodologies have been employed to introduce modifications that enhance the compound's pharmacokinetic properties, such as solubility and bioavailability. These efforts are in line with industry standards aimed at improving drug delivery systems and maximizing therapeutic outcomes.

From a biochemical perspective, CAS No. 1092350-70-3 has been studied for its interactions with enzymes and proteins involved in metabolic pathways. Its ability to inhibit or activate specific enzymes has implications for treating metabolic disorders and enhancing metabolic efficiency in cells. This research not only expands our understanding of the compound's mechanisms but also opens avenues for developing treatments for conditions like diabetes and obesity.

The environmental impact of synthesizing and handling CAS No. 1092350-70-3 has also been a focus of recent investigations. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption, aligning with global efforts to promote green chemistry principles. These initiatives underscore the importance of balancing scientific innovation with environmental responsibility.

Future directions in the study of CAS No. 1092350-70-3 include exploring its potential in gene therapy and regenerative medicine. The compound's ability to interact with nucleic acids and cellular machinery suggests it could play a role in delivering therapeutic agents to target cells or modulating gene expression. Such applications could revolutionize treatments for genetic disorders and enhance tissue regeneration processes.

In conclusion, CAS No. 1092350-70-3 represents a significant advancement in chemical research with far-reaching implications for pharmaceuticals and biotechnology. Its unique properties and versatile applications make it a cornerstone in ongoing efforts to develop innovative solutions for complex diseases. As research continues to uncover new possibilities, this compound is poised to play an increasingly pivotal role in shaping the future of medicine.